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Compound of Interest

Compound Name: 3-Bromoimidazo[1,2-a]pyrimidine

Cat. No.: B1272073

An In-depth Technical Guide to 3-Bromoimidazo[1,2-a]pyrimidine

This technical guide provides comprehensive information on 3-Bromoimidazo[1,2-
a]pyrimidine, targeting researchers, scientists, and professionals in drug development. It
covers the compound's identifiers, physicochemical properties, and key experimental protocols.

Compound Identification and Properties

3-Bromoimidazo[1,2-a]pyrimidine is a heterocyclic organic compound. Its core structure
consists of an imidazo[1,2-a]pyrimidine scaffold with a bromine atom substituted at the 3-
position. This class of compounds is of interest in medicinal chemistry due to the diverse
biological activities exhibited by the imidazo[1,2-a]pyrimidine core.[1][2]

Chemical Identifiers and Physicochemical Properties

A summary of the key identifiers and physicochemical properties for 3-Bromoimidazo[1,2-
a]pyrimidine is presented in the table below for easy reference.
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Identifier/Property Value Source(s)

CAS Number 6840-45-5 [3]

Molecular Formula CeH4BIrNs [3]

Molecular Weight 198.02 g/mol [3]
3-bromoimidazol[1,2-

IUPAC Name o [3]
apyrimidine

1S/C6H4BIN3/c7-5-4-9-6-8-2-
InChl [3]
1-3-10(5)6/h1-4H

GNHZXUKWLSWKHB-

InChikey UHFFFAOYSA-N 13
SMILES Brclcnc2nceenl2

Physical Form Solid

Topological Polar Surface Area  30.2 A2 [3]

Safety and Hazard Information

3-Bromoimidazo[1,2-a]pyrimidine is classified with the GHSO06 pictogram, indicating toxicity.
It is considered toxic if swallowed and may cause skin, eye, and respiratory irritation.[3]

Synthesis and Experimental Protocols

The synthesis of substituted imidazo[1,2-a]pyrimidines can be achieved through various
synthetic routes. A common method involves the condensation of a 2-aminopyrimidine with a
suitable a-haloketone. For the specific synthesis of 3-bromo-substituted derivatives, a direct
bromination of the parent imidazo[1,2-a]pyrimidine scaffold is a viable approach.

General Protocol for the Synthesis of 3-Bromo-
Substituted Imidazo[1,2-a]azines

The following protocol is a general procedure for the synthesis of 3-bromoimidazo[1,2-
a]pyrazines, which can be adapted for the synthesis of 3-bromoimidazo[1,2-a]pyrimidine.
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Materials:

e Imidazo[1,2-a]pyrimidine (starting material)
e Sodium acetate

o Methanol saturated with potassium bromide
e Bromine

e 1N Sodium sulfite solution

e Water

o Saturated sodium bicarbonate solution

o Ethyl acetate

e Brine

e Anhydrous sodium sulfate

Procedure:

 Dissolve imidazo[1,2-a]pyrimidine and sodium acetate in methanol saturated with potassium
bromide.

e Cool the mixture to -10 °C.

e Slowly add bromine dropwise over 5 minutes.

 After the addition is complete, add 1N sodium sulfite solution to terminate the reaction.
» Remove the solvent under vacuum.

» Dissolve the residue in a mixture of water and saturated sodium bicarbonate solution.

o Extract the aqueous phase with ethyl acetate.
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o Combine the organic phases, wash with brine, and dry over anhydrous sodium sulfate.
» Evaporate the solvent to yield the 3-bromoimidazo[1,2-a]pyrimidine product.

Visualized Experimental Workflow

The following diagram illustrates a generalized workflow for the synthesis of 3-bromo-

substituted imidazo[1,2-a]azines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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